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Compound of Interest

Compound Name: Carvone Epoxide

CAS No.: 36616-60-1

Cat. No.: B143397

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed analysis of the expected mass spectrometry fragmentation

pattern of carvone epoxide. As a derivative of the naturally occurring monoterpene carvone,

carvone epoxide and its isomers are of significant interest in synthetic chemistry, drug

discovery, and toxicology. Understanding its fragmentation behavior under mass spectrometry

is crucial for its identification and structural elucidation in complex matrices. This application

note outlines the predicted fragmentation pathways of carvone epoxide under electron

ionization (EI) and presents a general protocol for its analysis using Gas Chromatography-

Mass Spectrometry (GC-MS).

Introduction
Carvone, a major constituent of the essential oils of spearmint and caraway, is a widely used

compound in the food, fragrance, and pharmaceutical industries. Its epoxide derivative,

carvone epoxide, is a valuable synthetic intermediate and a potential metabolite of carvone.

The structural characterization of carvone epoxide is essential for metabolism studies, quality
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control, and synthetic chemistry applications. Electron ionization mass spectrometry (EI-MS) is

a powerful analytical technique for this purpose, providing reproducible fragmentation patterns

that serve as a molecular fingerprint. The presence of a ketone functional group and an

epoxide ring within a cyclic terpene framework suggests several predictable fragmentation

pathways, including alpha-cleavage and epoxide ring-opening reactions.

Predicted Electron Ionization (EI) Fragmentation
Pattern
Upon electron ionization, carvone epoxide (Molecular Weight: 166.22 g/mol ) is expected to

form a molecular ion ([M]•+) at m/z 166, which may be of variable intensity. The subsequent

fragmentation is anticipated to be directed by the functionalities present, primarily the ketone

and the epoxide ring.

The primary fragmentation pathways are predicted to be:

Alpha-Cleavage adjacent to the carbonyl group: This is a characteristic fragmentation for

ketones.[1][2][3][4][5][6][7] Cleavage of the bond between the carbonyl carbon and the

adjacent ring carbons can lead to the formation of stable acylium ions.

Epoxide Ring Opening and Cleavage: The strained epoxide ring is prone to cleavage upon

ionization.[8][9][10][11][12] This can involve the breaking of a C-C or a C-O bond within the

three-membered ring, leading to a variety of fragment ions.

Loss of Small Neutral Molecules: The initial fragments can undergo further fragmentation

through the loss of small, stable neutral molecules such as CO, H₂O, and small hydrocarbon

radicals.

Based on these principles, a plausible fragmentation pathway for carvone epoxide is

proposed, leading to the formation of key diagnostic ions.

Experimental Protocol: GC-MS Analysis of Carvone
Epoxide
This protocol provides a general method for the analysis of carvone epoxide. Optimization of

these parameters may be necessary depending on the specific instrumentation and sample
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matrix.

1. Sample Preparation

Dissolve the carvone epoxide standard or sample extract in a suitable volatile solvent (e.g.,

dichloromethane, ethyl acetate) to a final concentration of approximately 10-100 µg/mL.

If necessary, perform a derivatization step, although it is generally not required for GC-MS

analysis of this compound.

Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

2. GC-MS Instrumentation and Parameters

Gas Chromatograph: Agilent 7890B or equivalent.

Mass Spectrometer: Agilent 5977A or equivalent single quadrupole mass spectrometer.

GC Column: A mid-polarity column such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25

µm film thickness) is recommended.

Injection Volume: 1 µL.

Injector Temperature: 250 °C.

Injection Mode: Splitless or split (e.g., 20:1 split ratio) depending on sample concentration.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase to 280 °C at a rate of 10 °C/min.

Final hold: Hold at 280 °C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Ion Source Temperature: 230 °C.
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MS Quadrupole Temperature: 150 °C.

Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.

Mass Range: m/z 40-300.

Scan Speed: 1000 amu/s.

3. Data Analysis

Identify the peak corresponding to carvone epoxide based on its retention time.

Extract the mass spectrum for the identified peak.

Compare the obtained mass spectrum with a reference spectrum if available.

Interpret the fragmentation pattern to confirm the structure of carvone epoxide based on the

predicted fragmentation pathways and characteristic ions.

Data Presentation: Predicted Mass Fragments of
Carvone Epoxide
The following table summarizes the predicted major fragment ions for carvone epoxide upon

electron ionization.
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m/z
Proposed
Structure/Formula

Fragmentation Pathway

166 [C₁₀H₁₄O₂]•+ Molecular Ion

151 [C₉H₁₁O₂]⁺ Loss of a methyl radical (•CH₃)

138 [C₈H₁₀O₂]•+
Loss of ethylene (C₂H₄) via

retro-Diels-Alder-type reaction

123 [C₈H₁₁O]⁺ Loss of •CH₃ and CO

110 [C₇H₁₀O]•+
Loss of isopropenyl group

followed by rearrangement

95 [C₆H₇O]⁺
Further fragmentation of m/z

123 or 110

82 [C₅H₆O]•+

Retro-Diels-Alder

fragmentation of the

cyclohexenone ring[13]

67 [C₅H₇]⁺ Loss of CO from m/z 95

54 [C₄H₆]•+
Product of retro-Diels-Alder

fragmentation[13]

Visualization of Fragmentation Pathway
The following diagram illustrates the proposed major fragmentation pathways for carvone
epoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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